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molecular formula C12H9NO3S2 B8628774 5-Benzo[1,3]dioxol-5-ylmethylene-2-methylsulfanyl-thiazol-4-one

5-Benzo[1,3]dioxol-5-ylmethylene-2-methylsulfanyl-thiazol-4-one

Cat. No. B8628774
M. Wt: 279.3 g/mol
InChI Key: XOBQIOWTTBOWOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08106214B2

Procedure details

2 g (7.54 mmol) of 5-Benzo[1,3]dioxol-5-ylmethylene-2-thioxo-thiazolidin-4-one and 1.5 ml (1.15 eq.) of DIEA were dissolved in 80 ml NMP. To this solution was added dropwise a freshly prepared solution of 2.43 ml (5 eq.) of Methyliodide in 10 ml NMP. The reaction mixture was stirred for two hours at RT. EtOAc was added and the organic layer was washed 5 times with brine and twice with water. The organic layer was reduced to 50% of volume, where upon 5-Benzo[1,3]dioxol-5-ylmethylene-2-methylsulfanyl-thiazol-4-one started to crystallize. Crystals were filtered off and washed with cold EtOAc.
Name
5-Benzo[1,3]dioxol-5-ylmethylene-2-thioxo-thiazolidin-4-one
Quantity
2 g
Type
reactant
Reaction Step One
Name
DIEA
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
NMP
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Methyliodide
Quantity
2.43 mL
Type
reactant
Reaction Step Two
Name
NMP
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
5-Benzo[1,3]dioxol-5-ylmethylene-2-methylsulfanyl-thiazol-4-one

Identifiers

REACTION_CXSMILES
[O:1]1[C:5]2[CH:6]=[CH:7][C:8]([CH:10]=[C:11]3[S:15][C:14](=[S:16])[NH:13][C:12]3=[O:17])=[CH:9][C:4]=2[O:3][CH2:2]1.[CH3:18]CN(C(C)C)C(C)C.CI.CCOC(C)=O>CN1C(=O)CCC1>[O:1]1[C:5]2[CH:6]=[CH:7][C:8]([CH:10]=[C:11]3[S:15][C:14]([S:16][CH3:18])=[N:13][C:12]3=[O:17])=[CH:9][C:4]=2[O:3][CH2:2]1

Inputs

Step One
Name
5-Benzo[1,3]dioxol-5-ylmethylene-2-thioxo-thiazolidin-4-one
Quantity
2 g
Type
reactant
Smiles
O1COC2=C1C=CC(=C2)C=C2C(NC(S2)=S)=O
Name
DIEA
Quantity
1.5 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
NMP
Quantity
80 mL
Type
solvent
Smiles
CN1CCCC1=O
Step Two
Name
Methyliodide
Quantity
2.43 mL
Type
reactant
Smiles
CI
Name
NMP
Quantity
10 mL
Type
solvent
Smiles
CN1CCCC1=O
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for two hours at RT
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
the organic layer was washed 5 times with brine
CUSTOM
Type
CUSTOM
Details
to crystallize
FILTRATION
Type
FILTRATION
Details
Crystals were filtered off
WASH
Type
WASH
Details
washed with cold EtOAc

Outcomes

Product
Details
Reaction Time
 2 h
Name
5-Benzo[1,3]dioxol-5-ylmethylene-2-methylsulfanyl-thiazol-4-one
Type
Smiles
O1COC2=C1C=CC(=C2)C=C2C(N=C(S2)SC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.